Cas no 87338-12-3 (1,12-Diazacyclooctacosane, 1,12-bis[(4-methylphenyl)sulfonyl]-)

• Product Name: 1,12-Diazacyclooctacosane, 1,12-bis[(4-methylphenyl)sulfonyl]-
• CAS No: 87338-12-3
• MF: C₄₀H₆₆N₂O₄S₂
• MW: 703.093049526215
• CID: 657323
• Update Time: 2024-01-31

1,12-Diazacyclooctacosane, 1,12-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,12-Diazacyclooctacosane, 1,12-bis[(4-methylphenyl)sulfonyl]-
• 1,12-bis-(4-methylphenyl)sulfonyl-1,12-diazacyclooctacosane

• Inchi： 1S/C40H66N2O4S2/c1-37-25-29-39(30-26-37)47(43,44)41-33-21-17-13-9-7-5-3-4-6-8-10-14-18-22-34-42(36-24-20-16-12-11-15-19-23-35-41)48(45,46)40-31-27-38(2)28-32-40/h25-32H,3-24,33-36H2,1-2H3
• InChI Key： ZKETYNNRUVJLBP-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCCCCCCCCCCCCCCCN(S(C2=CC=C(C)C=C2)(=O)=O)CCCCCCCCCC1

Experimental Properties

• Density: 1.025±0.06 g/cm3(Predicted)
• Melting Point: 98 °C(Solv: ethanol (64-17-5))
• Boiling Point: 787.4±70.0 °C(Predicted)
• pka: -4.52±0.20(Predicted)